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Compound of Interest

Compound Name: 1-(4-isopropylcyclohexyl)ethanol

Cat. No.: B1617246 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-(4-isopropylcyclohexyl)ethanol is a synthetic fragrance ingredient valued for its delicate,

floral, muguet (lily-of-the-valley) scent profile.[1][2] It is used in a variety of consumer products,

including perfumes, lotions, and soaps.[2] The compound exists as a mixture of four

diastereoisomers, with the (-)-1-S-cis-isomer possessing the most potent floral aroma.[1][3]

From a chemical standpoint, it is a secondary alcohol attached to an isopropyl-substituted

cyclohexane ring. This guide provides a comprehensive overview of the synthesis, chemical

properties, and known biological aspects of 1-(4-isopropylcyclohexyl)ethanol, with a focus

on detailed experimental procedures and quantitative data.

Chemical Properties and Data
1-(4-isopropylcyclohexyl)ethanol is a clear to pale yellow liquid with a characteristic floral

scent.[1] Its chemical and physical properties are summarized in the table below.
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Property Value Source

Molecular Formula C₁₁H₂₂O [3][4]

Molecular Weight 170.29 g/mol [3][4]

CAS Number 63767-86-2 [3][4]

Boiling Point ~240 °C [3]

Density ~0.888 g/cm³ [3]

LogP ~3.544 [3]

Appearance Clear to pale yellow liquid [1]

Odor Profile
Floral, muguet, waxy, lily-of-

the-valley, rose
[2]

Synthesis of 1-(4-isopropylcyclohexyl)ethanol
The most common industrial synthesis of 1-(4-isopropylcyclohexyl)ethanol is a two-step

process starting from cumene (isopropylbenzene).[1][3] The first step is a Friedel-Crafts

acylation to form 4-isopropylacetophenone (cuminone), which is then hydrogenated to the final

product.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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